Cas no 2639450-24-9 (tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate)

• Product Name: tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate
• CAS No: 2639450-24-9
• MF: C₁₄H₁₆BrN₃O₃
• MW: 354.199142456055
• CID: 5643685
• PubChem ID: 165903609
• Update Time: 2025-10-30

tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639450-24-9
• tert-butyl 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylate
• EN300-28230073
• tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate

• Inchi： 1S/C14H16BrN3O3/c1-14(2,3)21-12(19)11-10(15)8-17-13(18-11)16-7-9-5-4-6-20-9/h4-6,8H,7H2,1-3H3,(H,16,17,18)
• InChI Key： NZDGVIPQNIKMTC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1C(=O)OC(C)(C)C)NCC1=CC=CO1

Computed Properties

• Exact Mass: 353.03750g/mol
• Monoisotopic Mass: 353.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate

tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate: A Comprehensive Overview

tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate is a complex organic compound with the CAS number 2639450-24-9. This compound belongs to the class of pyrimidine derivatives, which have gained significant attention in recent years due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrimidine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The substituents attached to this core structure contribute significantly to its chemical properties and biological functions.

The tert-butyl group attached at position 4 of the pyrimidine ring serves as a bulky substituent, which can influence the compound's solubility and stability. The 5-bromo substituent introduces electron-withdrawing effects, potentially enhancing the compound's reactivity in certain chemical reactions. Additionally, the {(furan-2-yl)methylamino} group at position 2 introduces a heterocyclic furan moiety, which is known for its ability to participate in hydrogen bonding and π-interactions. This feature can significantly impact the compound's bioavailability and binding affinity to target proteins.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of anticancer agents. The tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate has been investigated for its potential as a kinase inhibitor, which is a critical target in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By inhibiting these enzymes, this compound could potentially halt or slow down tumor growth.

Moreover, the furan-2-yl group in the structure has been shown to enhance the compound's ability to penetrate cellular membranes, improving its bioavailability. This property is crucial for drugs targeting intracellular pathogens or diseases such as cancer, where efficient delivery of therapeutic agents is essential. Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and its target proteins, providing deeper insights into its mechanism of action.

The synthesis of tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. The use of protecting groups and precise control over reaction conditions are critical to ensure high yields and purity of the final product.

In terms of biological activity, this compound has demonstrated promising results in vitro against various cancer cell lines. Preclinical studies have shown that it can induce apoptosis in malignant cells while sparing normal cells, indicating its potential as a selective anticancer agent. Furthermore, its ability to inhibit key signaling pathways involved in angiogenesis and metastasis makes it a candidate for combination therapies aimed at improving treatment outcomes.

Another area of interest lies in the exploration of this compound's potential as an anti-inflammatory agent. Pyrimidine derivatives with similar structural features have been reported to exhibit anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. The presence of the furan-2-yl group may further enhance these effects by contributing to antioxidant activity.

From an environmental perspective, understanding the fate and toxicity of tert-butyl 5-bromo-2-{(furan-2-yl)methylamino}pyrimidine-4-carboxylate is essential for its safe use in pharmaceutical applications. Recent research has focused on assessing its biodegradability and potential ecotoxicological impacts. These studies are crucial for ensuring that the development and use of this compound align with sustainability goals and regulatory requirements.

In conclusion, tert-butyl 5-bromo-2-{(furan-2-yLmethylamino}pyrimidine4-carboxyL8te represents a promising lead compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique structure, incorporating functional groups such as tert-butyl, bromo, and furan, contributes to its chemical versatility and biological efficacy. As research continues to uncover new insights into its mechanisms of action and optimization strategies, this compound holds great potential for advancing drug discovery efforts in oncology and other therapeutic areas.